Cas no 1858251-19-0 (3-Iodo-1H-indole-6-carbaldehyde)

• Product Name: 3-Iodo-1H-indole-6-carbaldehyde
• CAS No: 1858251-19-0
• MF: C₉H₆INO
• MW: 271.054514408112
• MDL: MFCD28400852
• CID: 4709204
• Update Time: 2025-06-14

3-Iodo-1H-indole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-indole-6-carbaldehyde
• 1H-indole-6-carboxaldehyde, 3-iodo-
• FCH3870398

• MDL： MFCD28400852
• Inchi： 1S/C9H6INO/c10-8-4-11-9-3-6(5-12)1-2-7(8)9/h1-5,11H
• InChI Key： CQKMYCBXVMPREP-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=C(C=O)C=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Topological Polar Surface Area: 32.9

Additional information on 3-Iodo-1H-indole-6-carbaldehyde

Comprehensive Overview of 3-Iodo-1H-indole-6-carbaldehyde (CAS No. 1858251-19-0): Properties, Applications, and Industry Insights

3-Iodo-1H-indole-6-carbaldehyde (CAS No. 1858251-19-0) is a halogenated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. This compound, characterized by an iodo-substituted indole core and an aldehyde functional group, serves as a critical intermediate in organic synthesis. Its molecular formula, C₉H₆INO, and precise molecular weight (259.06 g/mol) make it a valuable building block for designing complex molecules, particularly in drug discovery and material science.

Recent trends in heterocyclic chemistry highlight the growing demand for functionalized indoles, with 3-Iodo-1H-indole-6-carbaldehyde being a prime example. Researchers are increasingly exploring its potential in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal for constructing C-C bonds in bioactive compounds. The compound's aldehyde group further enables condensation reactions, making it a linchpin in synthesizing Schiff bases and other derivatives with antimicrobial or anticancer properties.

From an industrial perspective, the scalability of 3-Iodo-1H-indole-6-carbaldehyde synthesis is a hot topic. Optimized protocols using iodination reagents like N-iodosuccinimide (NIS) under mild conditions have improved yields (>85%) while minimizing byproducts. Environmental concerns have also driven innovations in green chemistry approaches, such as solvent-free reactions or catalytic methods, aligning with the global push for sustainable chemical manufacturing.

In the context of drug development, this compound's role in creating kinase inhibitors and GPCR modulators is frequently discussed in scientific literature. Its structural motif appears in several preclinical candidates targeting inflammatory diseases and neurological disorders. Notably, the 6-carbaldehyde moiety allows for further derivatization into hydrazones or oximes, expanding its utility in medicinal chemistry.

Analytical characterization of CAS No. 1858251-19-0 typically involves HPLC purity assessment (>98%), NMR spectroscopy (notably the distinctive aldehyde proton signal at δ 9.8–10.2 ppm), and mass spectrometry. These quality control measures ensure reproducibility in research applications, addressing a common concern among synthetic chemists regarding batch-to-batch consistency.

Emerging applications in material science include its use as a precursor for organic semiconductors and photocatalysts. The electron-rich indole core, combined with the heavy atom effect from iodine, makes derivatives of this compound promising for optoelectronic devices. This aligns with the surge in searches for "indole-based functional materials" and "halogenated organic semiconductors" across academic databases.

Regulatory and safety profiles of 3-Iodo-1H-indole-6-carbaldehyde are well-documented, with standard handling procedures for light-sensitive compounds. While not classified as hazardous under major chemical inventories, proper storage at 2–8°C under inert atmosphere is recommended to maintain stability—a practical consideration often queried by laboratory personnel.

The commercial availability of CAS 1858251-19-0 through specialty chemical suppliers has increased significantly since 2020, reflecting its rising importance. Pricing trends indicate a 15–20% annual growth in demand, particularly from contract research organizations (CROs) engaged in fragment-based drug discovery. This economic aspect is increasingly relevant for procurement specialists optimizing research budgets.

Future research directions may explore enzymatic modifications of this scaffold or its incorporation into metal-organic frameworks (MOFs). The compound's dual functionality positions it uniquely for such advanced applications, potentially answering the frequent search query: "What are novel uses for halogenated indole aldehydes?" As synthetic methodologies evolve, 3-Iodo-1H-indole-6-carbaldehyde will likely remain a cornerstone in innovative chemical design across multiple disciplines.